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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B15598781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the fungicide

Guazatine with several alternatives: Imazalil, Thiabendazole, Prochloraz, and Pyrimethanil. The

following sections detail the ecotoxicity, environmental fate, and mechanisms of action of these

compounds, supported by experimental data and standardized testing protocols.

Executive Summary
Guazatine, a non-systemic contact fungicide, is characterized by its high persistence in soil.

While its strong adsorption to soil particles limits leaching potential, its long half-life raises

concerns about long-term soil health. In comparison, alternative fungicides such as Imazalil,

Thiabendazole, Prochloraz, and Pyrimethanil exhibit a range of environmental profiles.

Prochloraz, for instance, is highly toxic to aquatic organisms, while Thiabendazole is noted for

its extreme persistence in soil. Imazalil is moderately toxic to fish and has been classified as a

potential carcinogen. Pyrimethanil is a persistent environmental pollutant with documented

toxic effects on both aquatic and terrestrial organisms. This guide aims to provide a data-driven

comparison to inform the selection of fungicides with more favorable environmental profiles.
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The following tables summarize the key environmental impact parameters for Guazatine and its

alternatives. Data is presented based on standardized ecotoxicity and environmental fate

studies.

Table 1: Acute Aquatic Ecotoxicity
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Fungicide Test Organism
Endpoint (96-hour
LC50/EC50)

Toxicity
Classification

Guazatine - - -

Oncorhynchus mykiss

(Rainbow Trout)
0.28 mg/L Highly Toxic

Daphnia magna

(Water Flea)
0.073 mg/L Very Highly Toxic

Pseudokirchneriella

subcapitata (Green

Algae)

0.019 mg/L (72-hr

EC50)
Very Highly Toxic

Imazalil
Oncorhynchus mykiss

(Rainbow Trout)
2.5 mg/L[1] Moderately Toxic

Daphnia magna

(Water Flea)
3.5 mg/L (48-hr EC50) Moderately Toxic

Selenastrum

capricornutum (Green

Algae)

0.87 mg/L (72-hr

EC50)
Toxic

Thiabendazole
Oncorhynchus mykiss

(Rainbow Trout)
> 19 mg/L Slightly Toxic

Daphnia magna

(Water Flea)

0.83 mg/L (48-hr

EC50)
Toxic

Pseudokirchneriella

subcapitata (Green

Algae)

1.4 mg/L (72-hr EC50) Toxic

Prochloraz
Oncorhynchus mykiss

(Rainbow Trout)
1.5 mg/L[2] Highly Toxic

Daphnia magna

(Water Flea)

4.3 mg/L (48-hr EC50)

[2]
Moderately Toxic

Selenastrum

capricornutum (Green

0.1 mg/L (72-hr

EbC50)[2]

Very Highly Toxic

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.oecd.org/en/publications/test-no-214-honeybees-acute-contact-toxicity-test_9789264070189-en.html
https://www.biotecnologiebt.it/study/oecd-tg-214-honeybees-acute-contact-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-214-honeybees-acute-contact-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-214-honeybees-acute-contact-toxicity-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Algae)

Pyrimethanil
Oncorhynchus mykiss

(Rainbow Trout)
14 - 35 mg/L[3]

Slightly to Moderately

Toxic

Daphnia magna

(Water Flea)

2.9 mg/L (48-hr LC50)

[3]
Moderately Toxic

Selenastrum

capricornutum (Green

Algae)

1.2 mg/L (72-hr EC50) Toxic

Table 2: Avian and Honeybee Acute Toxicity
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Fungicide Test Organism Endpoint (LD50)
Toxicity
Classification

Guazatine
Colinus virginianus

(Bobwhite Quail)
250 mg/kg bw Moderately Toxic

Apis mellifera

(Honeybee)
> 25 µ g/bee (Contact) Practically Non-toxic

Imazalil
Colinus virginianus

(Bobwhite Quail)
516 mg/kg bw Slightly Toxic

Apis mellifera

(Honeybee)
> 40 µ g/bee (Oral)[4] Practically Non-toxic

Thiabendazole
Anas platyrhynchos

(Mallard Duck)
> 2250 mg/kg bw Practically Non-toxic

Apis mellifera

(Honeybee)

> 100 µ g/bee

(Contact & Oral)
Practically Non-toxic

Prochloraz
Colinus virginianus

(Bobwhite Quail)
> 2250 mg/kg bw Practically Non-toxic

Apis mellifera

(Honeybee)

> 101 µ g/bee (Oral)

[2]
Practically Non-toxic

Pyrimethanil
Colinus virginianus

(Bobwhite Quail)
> 2000 mg/kg bw Practically Non-toxic

Apis mellifera

(Honeybee)

> 100 µ g/bee

(Contact & Oral)
Practically Non-toxic

Table 3: Environmental Fate - Soil Persistence
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Fungicide
Soil Half-life (DT50) -
Aerobic

Persistence Classification

Guazatine 400 - 600 days[1] Very Persistent

Imazalil 120 - 190 days[1] Persistent

Thiabendazole 403 days[5] Very Persistent

Prochloraz 5 - 37 days[2]
Non-persistent to Moderately

Persistent

Pyrimethanil 40 - 121 days Moderately Persistent

Experimental Protocols
The environmental impact data presented in this guide are derived from studies conducted

following standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD). These protocols ensure data quality,

consistency, and comparability across different chemical substances.

Aquatic Ecotoxicity Testing
Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the median lethal

concentration (LC50) of a substance to fish over a 96-hour exposure period.[6][7][8] Fish are

exposed to a series of concentrations of the test substance, and mortality is recorded at 24,

48, 72, and 96 hours.[6][7][8]

Daphnia sp. Acute Immobilisation Test (OECD Guideline 202): This 48-hour test assesses

the concentration at which a substance immobilizes 50% of the tested Daphnia (EC50).[4][5]

[9][10][11] Young daphnids are exposed to a range of concentrations, and their mobility is

observed at 24 and 48 hours.[4][5][9][10][11]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201): This 72-

hour test evaluates the effect of a substance on the growth of algae.[3][12][13][14][15] The

test measures the inhibition of cell growth (EC50) across a range of concentrations.[3][12]

[13][14][15]
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Terrestrial Ecotoxicity Testing
Avian Acute Oral Toxicity Test (OECD Guideline 223): This test determines the median lethal

dose (LD50) of a substance to birds when administered as a single oral dose.[16][17][18][19]

[20]

Honeybees, Acute Oral Toxicity Test (OECD Guideline 213): This test assesses the acute

oral toxicity (LD50) to adult honeybees fed a sucrose solution containing the test substance

for a short period.[21][22][23][24][25]

Honeybees, Acute Contact Toxicity Test (OECD Guideline 214): This test determines the

acute contact toxicity (LD50) by applying the test substance directly to the thorax of adult

honeybees.[1][2][7][21][26]

Environmental Fate Testing
Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): This guideline is used

to determine the rate of degradation (DT50) of a chemical in soil under both aerobic and

anaerobic conditions.[27][28][29][30][31] The disappearance of the parent compound and the

formation and decline of transformation products are monitored over time.[27][28][29][30][31]

Mandatory Visualization: Mechanisms of Action
The following diagrams illustrate the mechanisms of action for Guazatine and the alternative

fungicides, providing a visual representation of their biochemical targets and pathways.

Guazatine

Fungal Cell
Interacts with

Cell MembraneTargets Disruption of
Membrane Function

Leads to Fungal Cell DeathResults in

Click to download full resolution via product page

Caption: Guazatine's fungicidal action.
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Imazalil & Prochloraz (Imidazole Fungicides)

Imazalil

Sterol 14α-demethylase
(CYP51)

Inhibit

Prochloraz Inhibit

Ergosterol Biosynthesis
Pathway

ErgosterolBlocks production of Fungal Cell MembraneEssential component of Fungal Cell DeathLeads to disruption and

Click to download full resolution via product page

Caption: Imazalil and Prochloraz mode of action.

Thiabendazole β-tubulinBinds to Microtubule AssemblyInhibits Mitosis (Cell Division)Disrupts Fungal Cell DeathLeads to

Click to download full resolution via product page

Caption: Thiabendazole's mechanism of action.[32][33][34]

Pyrimethanil Methionine BiosynthesisInhibits Protein SynthesisDisrupts Cell DivisionPrevents Fungal Cell DeathLeads to

Click to download full resolution via product page

Caption: Pyrimethanil's fungicidal mechanism.[35][36][37][38][39]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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